Cas no 1185294-57-8 (4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride)

• Product Name: 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• CAS No: 1185294-57-8
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• MDL: MFCD12026817
• CID: 4683962
• Update Time: 2025-06-12

4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-{[methyl(tetrahydro-2H-pyran-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 4-(5-((Methyl(tetrahydro-2H-pyran-4-yl)amino)methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 4-(5-([Methyl(tetrahydro-2h-pyran-4-yl)amino]methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 4-(5-{[methyl(oxan-4-yl)amino]methyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 4-(5-{[Methyl-(tetrahydro-pyr
• 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride

• MDL： MFCD12026817
• Inchi： 1S/C16H19N3O3.ClH/c1-19(14-6-8-21-9-7-14)10-15-17-16(18-22-15)13-4-2-12(11-20)3-5-13;/h2-5,11,14H,6-10H2,1H3;1H
• InChI Key： MWJHUVMKUKTPFT-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)N(C)CC1=NC(C2C=CC(C=O)=CC=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride

4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride (CAS No. 1185294-57-8): A Comprehensive Overview

4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride (CAS No. 1185294-57-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzaldehyde moiety, an oxadiazole ring, and a tetrahydro-2H-pyran derivative. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The benzaldehyde moiety in this compound is a well-known functional group that can participate in a variety of chemical reactions, making it a versatile building block in organic synthesis. The presence of the oxadiazole ring, a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, adds to the compound's stability and reactivity. The tetrahydro-2H-pyran derivative further enhances the compound's lipophilicity and solubility properties, which are crucial for its pharmacological behavior.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play critical roles in cell signaling and regulation. This property makes it a promising candidate for the development of novel drugs targeting cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, the synthetic accessibility of 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride has been a subject of interest for synthetic chemists. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods often involve multi-step processes that include the formation of key intermediates such as aldehydes, amines, and heterocycles. The optimization of these synthetic routes has led to improved yields and reduced production costs, making it more feasible for industrial-scale manufacturing.

The safety profile of 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride has also been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity in animal models and does not cause significant adverse effects at therapeutic doses. These findings support its potential for safe use in human clinical trials.

In conclusion, 4-(5-{Methyl(tetrahydro-2H-pyran-4-yl)aminomethyl}-1,2,4-oxadiazol-3-y l)benzaldehyde hydrochloride (CAS No. 1185294-57-8) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an inhibitor of key enzymes involved in disease pathways, its broad-spectrum antimicrobial activity, and its favorable ADME profile make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.